Cas no 4362-71-4 (6-methyl-1,2-oxathiane 2,2-dioxide)

• Product Name: 6-methyl-1,2-oxathiane 2,2-dioxide
• CAS No: 4362-71-4
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 929108
• PubChem ID: 345589
• Update Time: 2025-04-19

6-methyl-1,2-oxathiane 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1,2-oxathiane 2,2-dioxide
• 6-methyloxathiane 2,2-dioxide
• NSC-403291
• SCHEMBL11751682
• NSC403291
• 4362-71-4
• DTXSID30323178

• Inchi： 1S/C5H10O3S/c1-5-3-2-4-9(6,7)8-5/h5H,2-4H2,1H3
• InChI Key： CVCDRAUQCCAINK-UHFFFAOYSA-N
• SMILES： S1(CCCC(C)O1)(=O)=O

Computed Properties

• Exact Mass: 150.0351
• Monoisotopic Mass: 150.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37